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Compound of Interest

Compound Name: 3-(2,2-Dibromoacetyl)benzonitrile
CAS No.: 212374-08-8
Cat. No.: B3115881
Get Quote
. J

Introduction & Chemical Profile

3-(2,2-Dibromoacetyl)benzonitrile (CAS: 212374-08-8) is a highly reactive brominated
aromatic compound utilized as a critical building block in advanced drug development and
organic synthesis[1]. The molecule features a benzonitrile scaffold functionalized with a
dibromoacetyl group.

Causality of Reactivity: The extreme electrophilicity of this compound stems from the electron-
withdrawing effects of the two alpha-bromine atoms coupled with the carbonyl group[2]. This
creates a highly electron-deficient alpha-carbon, making the molecule an exceptionally potent
alkylating agent. When exposed to biological tissues, it rapidly undergoes nucleophilic attack
by cellular thiols and amines, leading to severe cellular damage, painful chemical burns, and
violent lachrymation (tearing)[3][4].

Table 1: Quantitative Chemical & Hazard Profile
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Property Specification

Chemical Name 3-(2,2-Dibromoacetyl)benzonitrile
CAS Number 212374-08-8

Molecular Formula C9H5Br2NO

Molecular Weight 302.95 g/mol [5]

H301 (Toxic if swallowed), H305 (May be

harmful if swallowed and enters airways)[6]

GHS Hazard Statements

Potent Lachrymator, Severe Skin/Eye Irritant,

Operational Hazards ]
Alkylating Agent[7][8]

Mechanism of Toxicity & The Role of PPE

Understanding the chemical mechanism is essential for respecting the required safety barriers.
Unprotected exposure allows the dibromoacetyl moiety to alkylate biological nucleophiles.
Proper PPE acts as a sacrificial barrier, intercepting the electrophile before it reaches the skin
or mucous membranes.

3-(2,2-Dibromoacetyl)benzonitrile
(Potent Electrophile) Unprotected Exposure [
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Biological Nucleophiles Rapid Alkylation & Severe Lachrymation
(Skin/Eyes/Respiratory) Cellular Damage & Tissue Burns

Caption: Mechanism of alpha-bromoketone toxicity and the protective role of PPE.

Personal Protective Equipment (PPE) Matrix

Because alpha-haloketones and dibromoacetyl compounds are highly toxic by inhalation and
skin contact[4][9], standard laboratory attire is insufficient. The following self-validating PPE
system must be strictly adhered to:
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PPE Category

Specification

Causality / Rationale

Hand Protection

Double-gloving: Inner Nitrile (4-
6 mil), Outer Neoprene or Butyl

rubber.

Halogenated organics can
rapidly permeate standard
single-layer nitrile. The outer
layer provides chemical
resistance, while the inner
layer ensures a secondary
barrier[2].

Eye/Face Protection

Indirect-vented chemical
splash goggles paired with a

full-face shield.

The dibromoacetyl group is a
violent lachrymator. Vapors or
dust will cause severe ocular
burns and uncontrollable
tearing[3][10].

Body Protection

Flame-resistant (FR) lab coat
and a chemical-resistant (e.g.,

Tychem) apron.

Prevents skin contact with
highly reactive electrophilic
dust/spills, mitigating the risk of

chemical burns|[8].

Respiratory Protection

Primary: Certified Chemical
Fume Hood (face velocity 80-
120 fpm).

Prevents inhalation of toxic,
lachrymatory dust or vapors.
Alpha-bromoketones cause
severe upper respiratory tract

irritation[4].

Operational Workflows & Handling Procedures

To ensure a self-validating safety system, every handling step must include a verification check

before proceeding.
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1. Preparation:

Verify Fume Hood Velocity (>100 fpm)

2. PPE Donning:
Double Gloves, Goggles, Apron

3. Execution:
Weighing & Transfer in Hood

4. Decontamination:
Quench with 10% Thiosulfate

5. Waste Disposal:
Halogenated Waste Stream

Click to download full resolution via product page
Caption: Standard operating procedure for handling 3-(2,2-Dibromoacetyl)benzonitrile.
Protocol 1: Safe Weighing and Transfer

e Environmental Verification: Verify the chemical fume hood is operational with a face velocity
between 80-120 feet per minute (fpm). Never handle this compound on an open bench[7].

e PPE Inspection & Donning: Inspect outer neoprene gloves for micro-tears by trapping air and
applying pressure. Don the FR lab coat, inner nitrile gloves, outer gloves, chemical splash
goggles, and face shield.

» Workspace Preparation: Line the fume hood working surface with a disposable, chemical-
resistant bench pad. Place a calibrated analytical balance inside the hood.
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« Static Mitigation: Halogenated powders can hold static charges. Use an anti-static bar or
zero-stat gun around the balance and the weighing boat to prevent the aerosolization of the
toxic powder.

o Transfer Execution: Using a clean, dry anti-static spatula, carefully transfer the required
mass of 3-(2,2-Dibromoacetyl)benzonitrile into a pre-tared vial.

o Containment: Immediately cap the source bottle and the receiving vial tightly before
removing them from the fume hood.

Decontamination and Spill Mitigation

Causality of Quenching: The alpha-bromoketone moiety is highly susceptible to nucleophilic
attack. Using a mild nucleophile like sodium thiosulfate effectively displaces the bromide ions,
converting the toxic alkylating agent into a water-soluble, non-hazardous thioether derivative.

Protocol 2: Spill Response

e Evacuation & Isolation: If a spill occurs outside the fume hood, immediately evacuate the
area and allow the HVAC system to clear lachrymatory vapors[10].

o Neutralization Solution Preparation: Prepare a 10% (w/v) aqueous solution of sodium
thiosulfate combined with 5% sodium bicarbonate (to neutralize any hydrobromic acid
generated during hydrolysis).

o Application: Gently pour the neutralization solution over the spill, starting from the perimeter
and working inward to prevent spreading.

¢ Incubation: Allow a minimum of 15-20 minutes of contact time to ensure complete
nucleophilic quenching of the dibromoacetyl groups.

o Cleanup: Absorb the neutralized liquid with inert absorbent pads.

o Surface Wash: Wash the affected area with soap and water, followed by an ethanol wipe-
down.

Waste Disposal Plan
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o Segregation: All materials contaminated with 3-(2,2-Dibromoacetyl)benzonitrile (including
gloves, bench pads, and empty vials) must be segregated into a dedicated "Halogenated
Organic Waste" stream[11].

+ Containment: Solid waste must be placed in a sealed, puncture-resistant secondary
container to prevent the off-gassing of lachrymatory vapors into the laboratory environment.

o Labeling: Clearly label the waste container with the chemical name, CAS number (212374-
08-8), and the hazards: "Toxic, Lachrymator, Halogenated Organic."

References
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methoxynaphthalene”. orgsyn.org. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety and Operational Guide for
Handling 3-(2,2-Dibromoacetyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3115881/docs#comprehensive-safety-and-
operational-guide-for-handling-3-2-2-dibromoacetyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://pdf.smolecule.com/1910/Comprehensive_Application_Notes_and_Protocols_Iodine_Tribromide_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b3115881/docs#comprehensive-safety-and-operational-guide-for-handling-3-2-2-dibromoacetyl-benzonitrile
https://www.benchchem.com/product/b3115881/docs#comprehensive-safety-and-operational-guide-for-handling-3-2-2-dibromoacetyl-benzonitrile
https://www.benchchem.com/product/b3115881/docs#comprehensive-safety-and-operational-guide-for-handling-3-2-2-dibromoacetyl-benzonitrile
https://www.benchchem.com/product/b3115881/docs#comprehensive-safety-and-operational-guide-for-handling-3-2-2-dibromoacetyl-benzonitrile
https://www.benchchem.com/product/b3115881?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

